Methyl 2-[4-[(4-methylphenyl)methylsulfamoyl]phenoxy]acetate

• IUPAC Name: methyl 2-[4-[(4-methylphenyl)methylsulfamoyl]phenoxy]acetate
• InChI: InChI=1S/C17H19NO5S/c1-13-3-5-14(6-4-13)11-18-24(20,21)16-9-7-15(8-10-16)23-12-17(19)22-2/h3-10,18H,11-12H2,1-2H3
• InChI Key: BXJAOLDAZBMTAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNS(=O)(=O)C2=CC=C(C=C2)OCC(=O)OC
• Molecular Formula: C17H19NO5S
• Molecular Weight: 349.4 g/mol

Description

Methyl 2-[4-[(4-methylphenyl)methylsulfamoyl]phenoxy]acetate is an organic compound that belongs to the class of sulfonamides This compound is characterized by the presence of a sulfonamide group attached to a phenoxyacetic acid ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-[4-[(4-methylphenyl)methylsulfamoyl]phenoxy]acetate typically involves the reaction of 4-methylbenzenesulfonamide with 4-hydroxyphenoxyacetic acid methyl ester. The reaction is carried out under controlled conditions, often using a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the final product. The compound is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-[4-[(4-methylphenyl)methylsulfamoyl]phenoxy]acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The phenoxy group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles such as alkoxides or amines can be used for substitution reactions.

Major Products

The major products formed from these reactions include sulfone derivatives, amine derivatives, and substituted phenoxyacetic acid esters.

Scientific Research Applications

Methyl 2-[4-[(4-methylphenyl)methylsulfamoyl]phenoxy]acetate has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 2-[4-[(4-methylphenyl)methylsulfamoyl]phenoxy]acetate involves its interaction with specific molecular targets. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of natural substrates. This inhibition can lead to various biological effects, such as antimicrobial activity by targeting bacterial enzymes.

Comparison with Similar Compounds

Similar Compounds

• 4-(((4-Methoxyphenyl)amino)methyl)-N,N-dimethylaniline
• 2-Methoxy-5-((phenylamino)methyl)phenol

Uniqueness

Methyl 2-[4-[(4-methylphenyl)methylsulfamoyl]phenoxy]acetate is unique due to its specific structural features, such as the combination of a sulfonamide group with a phenoxyacetic acid ester. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for various applications.